Cas no 1006992-29-5 (<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide)

<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid  (2-amino-ethyl)-amide structure
1006992-29-5 structure
Product Name:<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide
CAS No:1006992-29-5
MF:C10H13N7O4
MW:295.254720449448
CID:3103464
PubChem ID:16761722
Update Time:2025-04-21

<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide Chemical and Physical Properties

Names and Identifiers

    • <br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide
    • AKOS005601792
    • {N}-(2-aminoethyl)-3-[(5-methyl-3-nitro-1{H}-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
    • N-(2-Aminoethyl)-3-((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxamide
    • STK689439
    • 1006992-29-5
    • N-(2-aminoethyl)-3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
    • N-(2-aminoethyl)-3-[(5-methyl-3-nitropyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
    • Inchi: 1S/C10H13N7O4/c1-6-4-8(17(19)20)14-16(6)5-7-13-10(21-15-7)9(18)12-3-2-11/h4H,2-3,5,11H2,1H3,(H,12,18)
    • InChI Key: IGCIZPFQZFGMKU-UHFFFAOYSA-N
    • SMILES: O1C(C(NCCN)=O)=NC(CN2C(C)=CC([N+](=O)[O-])=N2)=N1

Computed Properties

  • Exact Mass: 295.102902g/mol
  • Monoisotopic Mass: 295.102902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 295.26g/mol
  • XLogP3: -0.7
  • Topological Polar Surface Area: 158Ų
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